Cas no 119216-22-7 (4-(1-methyl-1H-indol-3-yl)but-3-en-2-one)

• Product Name: 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
• CAS No: 119216-22-7
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD00218450
• CID: 3672580
• PubChem ID: 736407
• Update Time: 2025-10-09

4-(1-methyl-1H-indol-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(1-methyl-1H-indol-3-yl)-, (E)-
• 3-Buten-2-one, 4-(1-Methyl-1H-indol-3-yl)-, (3E)-
• (E)-4-(1-Methyl-1H-indol-3-yl)but-3-en-2-one
• 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one
• DB-004629
• 4-(1-methylindol-3-yl)but-3-en-2-one
• HMS3604I14
• AKOS030229887
• PD037407
• 119216-22-7

• MDL： MFCD00218450
• Inchi： 1S/C13H13NO/c1-10(15)7-8-11-9-14(2)13-6-4-3-5-12(11)13/h3-9H,1-2H3/b8-7+
• InChI Key： HCYQBFAGILCNRB-BQYQJAHWSA-N
• SMILES： CC(=O)/C=C/C1C2=C(N(C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one

Chemical Profile of 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one (CAS No. 119216-22-7)

4-(1-methyl-1H-indol-3-yl)but-3-en-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 119216-22-7, is a structurally intriguing compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This molecule, featuring a conjugated butenone moiety linked to a methylated indole ring, presents a promising scaffold for the development of novel bioactive agents. The structural combination of these two heterocyclic systems suggests potential interactions with biological targets, making it a subject of interest for further investigation.

The methylated indole moiety is particularly noteworthy, as indole derivatives are well-documented for their diverse biological activities. These derivatives have been extensively studied for their roles in various therapeutic areas, including neurology, oncology, and anti-inflammatory applications. The presence of a methyl group at the 1-position of the indole ring can modulate electronic properties and influence binding affinity to biological receptors. Such structural modifications are often employed to optimize pharmacokinetic and pharmacodynamic profiles, enhancing drug-like properties.

The conjugated butenone component of 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one introduces another layer of complexity, offering potential for hydrogen bonding interactions and electronic tuning. Butenone derivatives are known to exhibit a range of biological activities, including antimicrobial and anti-inflammatory effects. The conjugation with the indole system may lead to synergistic effects, potentially expanding the therapeutic spectrum of this compound. Recent studies have highlighted the importance of such conjugated systems in drug design, emphasizing their ability to enhance molecular recognition and binding affinity.

In the context of contemporary medicinal chemistry research, the synthesis and characterization of 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one align with emerging trends toward structure-based drug design. Advances in computational chemistry and high-throughput screening have enabled researchers to rapidly identify promising scaffolds like this one. The integration of machine learning algorithms into virtual screening processes has further accelerated the discovery pipeline, allowing for the prediction of biological activity based on structural features. This compound’s unique architecture makes it an attractive candidate for computational modeling studies aimed at elucidating its potential interactions with biological targets.

Experimental investigations into the pharmacological properties of 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one have begun to reveal its potential as a lead compound. Initial in vitro studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, preliminary data indicate that it could interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. These findings are particularly exciting given the growing body of evidence linking these pathways to various pathological conditions.

The synthesis of 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one presents an interesting challenge due to its complex framework. Traditional synthetic approaches may involve multi-step sequences involving cyclization reactions, cross-coupling techniques, and functional group transformations. However, recent advancements in synthetic methodologies have provided more efficient routes to complex heterocyclic compounds like this one. For example, transition metal-catalyzed reactions have been employed to construct the indole-butenone core efficiently. Such innovations not only streamline synthetic processes but also enable access to novel derivatives for further exploration.

The chemical properties of 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one, including its solubility, stability, and metabolic fate, are critical factors that will determine its feasibility as a drug candidate. Solubility studies are essential for assessing bioavailability, while stability tests provide insights into shelf-life and formulation requirements. Metabolic profiling helps predict how the compound will be processed in vivo, informing decisions about dosing regimens and potential side effects. These parameters are often evaluated using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) techniques.

Future research directions for 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one may include structure-based drug design optimizations aimed at enhancing potency and selectivity. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can refine the structure-function relationships governing its biological activity. Additionally, exploring derivatization strategies—such as introducing additional substituents or altering electronic properties—could uncover new analogs with improved pharmacological profiles.

The broader significance of compounds like 4-(1-methyl-1H-indol-3 -yl)but - 3 - en - 2 - one lies in their contribution to expanding chemical diversity within therapeutic libraries. Such diversity is crucial for addressing unmet medical needs and overcoming challenges associated with drug resistance or adverse effects from existing treatments. As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds with unique structural motifs will remain indispensable tools for discovery-driven drug development.